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Compound of Interest

Compound Name: Sudan Red 7B

CAS No.: 6368-72-5

Cat. No.: B045811

Get Quote

Introduction

Sudan Red 7B, also known as Solvent Red 19 or Fat Red 7B, is a lipophilic diazo dye widely

used in research for the histological visualization of neutral lipids, triglycerides, and oil bodies.

[1][2][3][4] Its strong affinity for fats and insolubility in water make it an effective stain for

identifying and localizing lipid-rich structures within plant and animal tissues.[1][2] This

document provides a detailed protocol for the preparation of a stable 0.1% (w/v) Sudan Red
7B staining solution and its application in biological staining procedures.

Chemical Properties of Sudan Red 7B
A clear understanding of the physicochemical properties of Sudan Red 7B is essential for its

proper handling, storage, and use in the laboratory. Key quantitative data are summarized

below.
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Property Value References

Molecular Formula C₂₄H₂₁N₅ [2][5][6]

Molecular Weight ~379.5 g/mol [3][5][6][7]

CAS Number 6368-72-5 [2][6][7]

Appearance Dark red to purple powder [8]

Solubility (at 10mg/mL) Acetone [9]

Solubility (in DMSO)
5.83 mg/mL (requires

heating/sonication)
[6]

General Solubility
Soluble in oils and organic

solvents; insoluble in water
[1][8]

Experimental Protocols
Materials and Reagents

Sudan Red 7B (Fat Red 7B) powder (CAS: 6368-72-5)

Polyethylene Glycol 300 (PEG-300)

Glycerol

Distilled or deionized water

50 mL conical tubes or glass bottles

Heating block or water bath capable of reaching 90°C

Magnetic stirrer and stir bar (optional)

Weighing scale and weigh paper/boats

Preparation of 90% (v/v) Glycerol
Measure 90 mL of pure glycerol.
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Add 10 mL of distilled water.

Mix thoroughly until a homogenous solution is achieved.

Preparation of 0.1% (w/v) Sudan Red 7B Staining
Solution
This protocol is adapted from the method described by Brundrett, M. C., et al. (1991), which

provides a stable staining solution that minimizes dye precipitation.[3][10][11]

Weighing the Dye: Accurately weigh 50 mg of Sudan Red 7B powder.

Dissolving in PEG-300: Add the 50 mg of Sudan Red 7B powder to 25 mL of PEG-300 in a

heat-resistant glass container.[3]

Heating and Incubation: Place the container in a water bath or on a heating block set to

90°C. Incubate for 1 hour, mixing periodically until the dye is completely dissolved.[3] The

solution should appear as a clear, dark red liquid.

Cooling: Remove the solution from the heat source and allow it to cool down to room

temperature.[3]

Adding Glycerol: Add an equal volume (25 mL) of the prepared 90% glycerol to the cooled

dye-PEG solution.[3]

Final Mixing: Mix thoroughly until the solution is homogenous.

Storage: Store the final 0.1% Sudan Red 7B staining solution in a tightly sealed container at

room temperature.[3] For long-term storage of stock solutions in other solvents like DMSO,

storage at -80°C (for 6 months) or -20°C (for 1 month) while protected from light is

recommended.[6]

Workflow for Preparing 0.1% Sudan Red 7B Solution
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Preparation Workflow

1. Weigh 50 mg
Sudan Red 7B Powder

2. Add to 25 mL
PEG-300

3. Heat at 90°C
for 1 hour

4. Cool to
Room Temperature

5. Add 25 mL of
90% Glycerol

6. Mix Thoroughly

7. Store Final Solution
at Room Temperature

Click to download full resolution via product page

Caption: Workflow for preparing the Sudan Red 7B staining solution.

Application Protocol: Staining Lipids in Plant Tissue
This protocol provides a general guideline for staining lipids in fresh plant tissues.
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Sample Preparation: Prepare fresh sections of the plant tissue (e.g., roots, stems, or

seedlings).

Staining: Completely immerse the tissue sections in the 0.1% Sudan Red 7B staining

solution. The incubation time can vary from 1 hour to overnight, depending on the tissue type

and thickness.[3]

Rinsing: After incubation, carefully remove the samples from the staining solution. Rinse the

tissues several times with water to remove excess stain.[3]

Destaining (for photosynthetic tissue): If working with green tissues like leaves or seedlings,

chlorophyll can be removed to improve visualization. This is achieved by washing the

samples multiple times with 70% (v/v) ethanol until the green color is no longer visible.[12]

Mounting and Visualization: Mount the stained tissue on a microscope slide in a drop of

glycerol or appropriate mounting medium. Observe under a light microscope. Lipid-rich

structures will appear stained in red or reddish-orange.

Logical Flow for Plant Tissue Staining
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Staining Protocol Logic
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Caption: Logical workflow for staining plant tissues with Sudan Red 7B.
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Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling Sudan Red 7B powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.

Consult the Safety Data Sheet (SDS) for comprehensive safety and disposal information.

The prepared staining solution is for research use only and not intended for diagnostic or

therapeutic applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Red 7B Staining Solution]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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